Cas no 82872-82-0 ( )
structure
Product name:
Chemical and Physical Properties
Names and Identifiers
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- NSC333522
- NSC-333522
- 82872-82-0
- DTXSID70318649
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- Inchi： InChI=1S/C14H24N2O2/c1-5-8-15-12(17)16-10-9-6-7-14(4,11(10)16)18-13(9,2)3/h9-11H,5-8H2,1-4H3,(H,15,17)
- InChI Key： OASSUFKKKVSYRF-UHFFFAOYSA-N
- SMILES： CCCNC(=O)N1C2C1C3(CCC2C(O3)(C)C)C
Computed Properties
- Exact Mass: 252.183778013g/mol
- Monoisotopic Mass: 252.183778013g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 382
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 41.3Ų
Related Literature
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Xuesong Tan,Weiping Deng,Mi Liu,Qinghong Zhang,Ye Wang Chem. Commun., 2009, 7179-7181
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Mohsen Khaledian,Razali Ismail,Elnaz Akbari RSC Adv., 2016,6, 38753-38760
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Yao Li,Zhengyang Fan,Hongwei Yang,Ximin Yuan,Yunxiu Chao,Yuxiu Li,Chuan Wang CrystEngComm, 2020,22, 7786-7789
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Weiqun Li,Ke Cao,Hongtao Wang,Jiabin Liu,Limin Zhou,Haimin Yao Nanoscale, 2016,8, 5254-5259
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5. Borohydride intermediates pave the way for magnesium-catalysed enantioselective ketone reduction†Vladislav Vasilenko,Clemens K. Blasius,Hubert Wadepohl,Lutz H. Gade Chem. Commun., 2020,56, 1203-1206
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